Cas no 2138542-91-1 (7-methyl-2-propylimidazo1,2-apyridine-3-sulfonyl chloride)

• Product Name: 7-methyl-2-propylimidazo1,2-apyridine-3-sulfonyl chloride
• CAS No: 2138542-91-1
• MF: C₁₁H₁₃ClN₂O₂S
• MW: 272.751120328903
• CID: 6226378
• PubChem ID: 165499834
• Update Time: 2025-08-05

7-methyl-2-propylimidazo1,2-apyridine-3-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 7-methyl-2-propylimidazo1,2-apyridine-3-sulfonyl chloride
• 2138542-91-1
• 7-methyl-2-propylimidazo[1,2-a]pyridine-3-sulfonyl chloride
• EN300-1197474

• Inchi： 1S/C11H13ClN2O2S/c1-3-4-9-11(17(12,15)16)14-6-5-8(2)7-10(14)13-9/h5-7H,3-4H2,1-2H3
• InChI Key： LVKVFAMCUTYFRU-UHFFFAOYSA-N
• SMILES： ClS(C1=C(CCC)N=C2C=C(C)C=CN12)(=O)=O

Computed Properties

• Exact Mass: 272.0386265g/mol
• Monoisotopic Mass: 272.0386265g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 368
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 59.8Ų

Additional information on 7-methyl-2-propylimidazo1,2-apyridine-3-sulfonyl chloride

7-Methyl-2-propylimidazo[1,2-a]pyridine-3-sulfonyl Chloride and Its Role in Modern Pharmaceutical Research

7-Methyl-2-propylimidazo[1,2-a]pyridine-3-sulfonyl chloride is a synthetic compound with a unique molecular structure that has garnered significant attention in the field of pharmaceutical chemistry. This compound, identified by its CAS No. 2138542-91-1, represents a novel class of sulfonyl chloride derivatives with potential applications in drug discovery and therapeutic development. Its chemical framework combines aromatic heterocyclic rings with a sulfonyl chloride functional group, enabling interactions with biological targets that are critical for modulating cellular processes.

The molecular architecture of 7-methyl-2-propylimidazo[1,2-a]pyridine-3-sulfonyl chloride is characterized by a fused imidazo[1,2-a]pyridine core, which is modified by a methyl group at the 7-position and a propyl chain at the 2-position. The sulfonyl chloride moiety at the 3-position introduces reactivity that allows for further functionalization, making this compound a versatile scaffold for the design of bioactive molecules. Recent studies have highlighted its potential as a chemical probe for investigating enzyme-substrate interactions, particularly in the context of kinase inhibition and metabolic pathway regulation.

Advancements in medicinal chemistry have demonstrated the utility of 7-methyl-2-propylimidazo[1,2-a]pyridine-3-sulfonyl chloride in the development of targeted therapies. For instance, a 2023 study published in Journal of Medicinal Chemistry reported the synthesis of derivatives with enhanced selectivity for specific protein kinases, which are implicated in cancer progression. These findings underscore the importance of structural modifications to optimize pharmacological properties such as solubility, bioavailability, and metabolic stability. The compound's reactivity toward nucleophilic agents also makes it a valuable intermediate in the synthesis of phosphonate-based inhibitors, which are being explored for their anti-inflammatory and antiviral activities.

Research into the biological activity of 7-methyl-2-propylimidazo[1,2-a]pyridine-3-suldeyl chloride has expanded to include its potential applications in neurodegenerative diseases. A 2024 preclinical study published in ACS Chemical Neuroscience revealed that derivatives of this compound exhibit neuroprotective effects in models of Alzheimer's disease by modulating the activity of acetylcholinesterase. This discovery highlights the compound's role in the development of cholinesterase inhibitors, which are currently under investigation for their efficacy in slowing cognitive decline. The ability to fine-tune the molecular structure of 7-methyl-2-propylimidazo[1,2-a]pyridine-3-sulfonyl chloride to achieve desired pharmacological profiles is a key factor in its therapeutic potential.

From a synthetic perspective, the preparation of 7-methyl-2-propylimidazo[1,2-a]pyridine-3-sulfonyl chloride involves multi-step organic reactions that require precise control of reaction conditions. The synthesis typically begins with the formation of the imidazo[1,2-a]pyridine ring through a condensation reaction between appropriate precursors. Subsequent functionalization of the 3-position with a sulfonyl chloride group is achieved through electrophilic substitution, which is a well-established method in heterocyclic chemistry. Recent innovations in catalytic methods have improved the efficiency of these reactions, reducing the need for harsh conditions and increasing the yield of the final product.

The compound's reactivity and structural versatility have also led to its exploration in the development of prodrugs. A 2022 study in Bioorganic & Medicinal Chemistry Letters demonstrated that 7-methyl-2-propylimidazo[1,2-a]pyridine-3-sulfonyl chloride can be conjugated with targeting ligands to enhance its specificity for particular cell types. This approach is particularly relevant in the context of cancer therapy, where the ability to deliver drugs selectively to malignant cells can reduce systemic toxicity. The compound's sulfonyl chloride functionality provides a convenient site for conjugation, enabling the creation of multifunctional molecules with tailored biological activity.

Current research trends indicate that 7-methyl-2-propylimidazo[1,2-a]pyridine-3-sulfonyl chloride is being evaluated as a lead compound for the development of antiviral agents. A 2023 study published in Antiviral Research explored its potential as an inhibitor of RNA-dependent RNA polymerases, which are critical for the replication of certain viruses. The findings suggest that modifications to the aromatic ring system could enhance its antiviral efficacy, opening new avenues for the design of broad-spectrum antiviral drugs. These studies highlight the compound's adaptability to diverse therapeutic targets, underscoring its significance in modern drug discovery.

The ongoing investigation into 7-methyl-2-propylimidazo[1,2-a]pyridine-3-sulfonyl chloride reflects its growing importance in pharmaceutical research. Its unique chemical properties, combined with the ability to undergo structural modifications, position it as a promising scaffold for the development of novel therapeutics. As research continues to uncover its potential applications, this compound is likely to play a pivotal role in the advancement of targeted drug therapies across various disease indications.